Cas no 103450-87-9 (Clarithromycin 9-Oxime (E/Z mixture))

• Product Name: Clarithromycin 9-Oxime (E/Z mixture)
• CAS No: 103450-87-9
• MF: C₃₈H₇₀N₂O₁₃
• MW: 762.968013286591
• CID: 1064385
• PubChem ID: 9962216
• Update Time: 2025-11-01

Clarithromycin 9-Oxime (E/Z mixture) Chemical and Physical Properties

Names and Identifiers

• Clarithromycin 9-Oxime
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxa
• 6-O-Methylerythromycin 9-Oxime
• 6-O-Methylerythromycin A 9-oxime
• Clarithromycin (9E)-Oxime
• (3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,E)-6-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-12,13-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltet
• 127253-05-8
• Clarithromycin (9Z)-Oxime
• CHEMBL4277273
• (3R,4S,5S,6R,7R,9R,11S,12R,13S,14R,Z)-6-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-14-ethyl-12,13-dihydroxy-4-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl)oxy)-10-(hydroxyimino)-7-methoxy-
• Erythromycin, 6-O-methyl-, 9-oxime, (9Z)-
• (3R,4S,5S,6R,7R,9R,10E,11S,12R,13S,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-10-hydroxyimino-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• SCHEMBL25926107
• 127253-06-9
• SCHEMBL25926088
• 6-O-Methylerythromycin A (Z)-9-oxime
• 103450-87-9
• WWW97Q57W2
• Clarithromycin oxime
• 6-O-Methylerythromycin A (Z)-9-oxime; Oxacyclotetradecane, erythromycin deriv.; Clarithromycin Imp. L (EP)
• Clarithromycin 9-Oxime (E/Z mixture)

• Inchi： 1S/C38H70N2O13/c1-15-26-38(10,45)31(42)21(4)28(39-46)19(2)17-37(9,48-14)33(53-35-29(41)25(40(11)12)16-20(3)49-35)22(5)30(23(6)34(44)51-26)52-27-18-36(8,47-13)32(43)24(7)50-27/h19-27,29-33,35,41-43,45-46H,15-18H2,1-14H3/b39-28+/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
• InChI Key： MWBJRTBANFUBOX-SQYJNGITSA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)/C(/[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=N\O)OC

Computed Properties

• Exact Mass: 762.48800
• Monoisotopic Mass: 762.48779029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 198Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-171 ºC
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 198.43000
• LogP: 2.70080

Additional information on Clarithromycin 9-Oxime (E/Z mixture)

Clarithromycin 9-Oxime (E/Z mixture) and its Significance in Modern Medicinal Chemistry

Clarithromycin 9-Oxime (E/Z mixture), with the CAS number 103450-87-9, represents a significant advancement in the field of medicinal chemistry. This compound, a derivative of the widely used macrolide antibiotic clarithromycin, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. The introduction of the oxime group at the 9-position of the clarithromycin molecule introduces novel biochemical interactions that enhance its efficacy and broaden its spectrum of activity.

The structural modification of clarithromycin to form Clarithromycin 9-Oxime (E/Z mixture) is a testament to the ongoing efforts in drug development to optimize existing pharmacophores. The E/Z mixture refers to the geometric isomers present in the compound, which can influence its pharmacokinetic and pharmacodynamic properties. This aspect has been a focal point for researchers aiming to fine-tune the compound's behavior in biological systems.

In recent years, there has been a surge in research focused on macrolide antibiotics and their derivatives due to their broad-spectrum antimicrobial activity. Clarithromycin 9-Oxime (E/Z mixture) has been studied for its potential in treating resistant bacterial infections, particularly those caused by Gram-positive pathogens. The oxime group enhances the compound's ability to bind to bacterial ribosomes, thereby inhibiting protein synthesis and exerting its antibacterial effects.

One of the most compelling aspects of Clarithromycin 9-Oxime (E/Z mixture) is its mechanism of action. Unlike traditional antibiotics that target specific bacterial enzymes, this compound interacts with the bacterial ribosome in a manner that disrupts essential cellular processes. This interaction is highly specific to bacterial cells, minimizing toxicity to host cells. Such selectivity is crucial for developing drugs that are both effective and safe for therapeutic use.

The E/Z isomeric mixture of Clarithromycin 9-Oxime presents a unique challenge and opportunity for medicinal chemists. The different geometric isomers can exhibit varying levels of bioavailability and metabolic stability. Researchers have employed advanced computational techniques to predict and analyze the behavior of these isomers in biological systems. These studies have not only enhanced our understanding of the compound's structure-activity relationships but also provided insights into how to optimize its therapeutic potential.

Recent clinical trials have demonstrated promising results regarding the efficacy of Clarithromycin 9-Oxime (E/Z mixture) in treating various bacterial infections. The compound has shown particular promise in treating respiratory tract infections, where traditional antibiotics have faced challenges due to emerging resistant strains. The ability of this derivative to overcome such resistance makes it a valuable addition to the armamentarium of modern antibiotics.

The synthesis of Clarithromycin 9-Oxime (E/Z mixture) involves intricate chemical transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity of the final product. These methodologies often involve multi-step reactions that require expertise in organic synthesis and an understanding of stereochemistry.

The role of computational chemistry in the development of Clarithromycin 9-Oxime (E/Z mixture) cannot be overstated. Molecular modeling techniques have been instrumental in predicting how different structural modifications will affect the compound's biological activity. These predictions are then validated through experimental studies, creating a synergistic approach that accelerates drug discovery.

The pharmacokinetic profile of Clarithromycin 9-Oxime (E/Z mixture) is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Studies have shown that this derivative exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue penetration.

The potential side effects associated with Clarithromycin 9-Oxime (E/Z mixture) are also an important consideration in its development. While generally well-tolerated, some patients may experience mild gastrointestinal discomfort or allergic reactions. Ongoing research aims to identify strategies to minimize these side effects while maintaining the compound's therapeutic efficacy.

In conclusion, Clarithromycin 9-Oxime (E/Z mixture), with its CAS number 103450-87-9, represents a significant advancement in antimicrobial therapy. Its unique structure and mechanism of action make it a promising candidate for treating resistant bacterial infections. The ongoing research into this compound underscores the importance of continued innovation in medicinal chemistry and highlights the potential for optimizing existing drugs through structural modifications.